N-(4-methoxyphenyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: N-(4-methoxyphenyl)-3-[(3-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C21H20N2O4S/c1-15-5-3-7-18(13-15)23-28(25,26)20-8-4-6-16(14-20)21(24)22-17-9-11-19(27-2)12-10-17/h3-14,23H,1-2H3,(H,22,24)
• InChI Key: UPQPWARCBXNREC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex reactions. For instance, the addition of carbamoylsilane to N-sulfonylimines under catalyst-free conditions in anhydrous benzene yields α-(N-sulfonyl)amino-N-methoxymethyl-N-methylamides in high yields. This process demonstrates a method that could be adapted for the synthesis of N-(4-methoxyphenyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide by manipulating the sulfonyl and amide groups (Liu, Guo, & Chen, 2015).

Molecular Structure Analysis

The molecular structure of closely related compounds has been determined through X-ray diffraction and DFT calculations. These analyses provide insights into the crystal structure, molecular geometry, electronic properties, and chemical reactivity of the molecule, which are essential for understanding the fundamental aspects of N-(4-methoxyphenyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide (Demir et al., 2015).

Chemical Reactions and Properties

The chemical reactivity and properties of similar sulfonamide compounds have been studied, showing how sulfonamide-focused libraries can be evaluated for their antitumor activity and cell cycle inhibition properties. This research provides a foundation for understanding the chemical behavior and potential applications of N-(4-methoxyphenyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide in various chemical reactions (Owa et al., 2002).

Physical Properties Analysis

Physical properties, such as solubility, melting point, and crystalline structure, are crucial for determining the applicability and handling of chemical compounds. While specific studies on N-(4-methoxyphenyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide's physical properties are not provided, analogous compounds have been analyzed to determine their crystalline structure and thermodynamic properties, offering a basis for inferring the physical characteristics of the target compound (Demir et al., 2015).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, stability under various conditions, and potential for forming derivatives, are essential for understanding the versatility and applications of N-(4-methoxyphenyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide. Insights can be gleaned from studies on related benzamide and sulfonamide compounds, which explore their synthesis, characterization, and biological screening, shedding light on the compound's chemical behavior and interactions (Fatima et al., 2013).